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Compound of Interest

Compound Name: N-ethylethenesulfonamide

CAS No.: 51980-18-8

Cat. No.: B1656283

Get Quote

Executive Summary
Ethenesulfonamides (ESAs) have emerged as a distinct class of electrophilic warheads for

targeted covalent inhibition and chemical proteomics. Unlike their ubiquitous acrylamide

counterparts, ESAs offer a unique reactivity profile characterized by a highly tunable

sulfonamide nitrogen and a "harder" electrophilic character that can be modulated to target

cysteine residues with high specificity.

This guide provides a rigorous technical framework for quantifying the labeling efficiency of

ESA probes. We move beyond simple percent-yield metrics to establish a multi-dimensional

analysis of occupancy, kinetics (

), and proteome-wide selectivity.

Why Ethenesulfonamides?
While acrylamides are the gold standard for cysteine targeting (e.g., Ibrutinib, Osimertinib), they

often require specific positioning or activation by the protein microenvironment. ESAs provide

an alternative vector:
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Electronic Tunability: The sulfonamide group (

) is strongly electron-withdrawing, increasing the electrophilicity of the vinyl group compared
to a standard acrylamide.

Modular Synthesis: The sulfonamide nitrogen allows for facile diversification of the

recognition element without drastically altering the warhead's intrinsic reactivity.

Stability: ESAs exhibit high metabolic stability compared to more reactive warheads like

chloroacetamides or vinyl sulfones.

Mechanistic Basis of Labeling[1]
To quantify efficiency, one must first understand the reaction mechanism. ESAs function as

Michael acceptors. The labeling event is a nucleophilic attack by the thiolate anion of a cysteine

residue (or occasionally the

-amino group of lysine at elevated pH) onto the

-carbon of the ethenesulfonamide vinyl group.

Reaction Mechanism
The reaction proceeds via a conjugate addition, forming a stable thioether-sulfonamide adduct.

Unlike cyano-acrylates, this reaction is generally irreversible under physiological conditions.

Figure 1: Mechanism of Cysteine Labeling by Ethenesulfonamide Probes via Michael Addition.
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Comparative Performance Matrix
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The following table contrasts ESA probes with standard covalent warheads. This data supports

the selection of ESAs for specific "hard-to-label" cysteines where acrylamides may be too

sluggish.

Feature
Acrylamide (

)

Ethenesulfonamide
(

)

Chloroacetamide (

)

Reactivity
Low to Moderate

(Tunable)
Moderate to High

Very High

(Promiscuous)

Selectivity
High (Structure-

Guided)
High (Cys-Selective) Low (Cys/Lys/His)

Intrinsic

Metabolic Stability High High
Low (Glutathione

conjugation)

Reversibility Irreversible (mostly) Irreversible Irreversible

Primary Use Kinase Inhibitors (TCI) Probes, PPI Inhibitors
Fragment Screening

(Initial Hits)

Protocol 1: Gel-Based Fluorescence Competition
(Rapid Screening)
This protocol is the "workhorse" for determining relative labeling efficiency (

) without requiring mass spectrometry. It relies on competition: the ESA probe competes with a
broad-spectrum fluorogenic probe (e.g., IA-Rhodamine or a Bodipy-Acrylamide) for cysteine
binding.

Experimental Workflow
Lysate Preparation: Prepare proteome lysate (1 mg/mL) in PBS (pH 7.4). Avoid DTT/BME as

they will quench the probe.
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Probe Incubation: Treat lysate aliquots (50 µL) with increasing concentrations of the ESA

probe (0.1 µM – 100 µM) for 1 hour at RT.

Control: DMSO vehicle only.

Reporter Labeling: Add the fluorescent reporter probe (e.g., IA-Rhodamine) at a fixed

concentration (1 µM) to all samples. Incubate for 30 min.

Logic: The ESA probe blocks specific cysteines. The reporter labels remaining free

cysteines.[1]

Quench & Denature: Add 4x SDS-PAGE loading buffer (with

-mercaptoethanol) and boil for 5 min.

SDS-PAGE & Imaging: Resolve proteins on 10% SDS-PAGE. Scan for fluorescence.[2][3]

Quantification: Use densitometry (ImageJ) to measure band intensity. Plot % Intensity vs.

[ESA Probe] to calculate

.
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Figure 2: Gel-Based Fluorescence Competition Workflow for ESA Efficiency Profiling.
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Protocol 2: MS-Based Kinetic Profiling ( )
For drug development,

is insufficient because it depends on incubation time. The true measure of covalent efficiency is
the ratio of the inactivation rate constant (

) to the binding constant (

).

Methodology: Intact Protein MS
This method is ideal for purified proteins (e.g., Recombinant Kinases).
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Reaction Setup: Incubate protein (1 µM) with ESA probe at various concentrations (

) for different time points (

).

Quenching: Quench aliquots at defined times (0, 5, 15, 30, 60 min) by diluting 1:20 into 0.1%

Formic Acid/50% Acetonitrile.

LC-MS Analysis: Inject onto a C4 column coupled to a Q-TOF or Orbitrap. Deconvolute

spectra to obtain the mass of Unlabeled (

) and Labeled (

) species.

Data Processing:

Calculate fraction labeled:

Plot

vs time to get

for each concentration.

Plot

vs

and fit to the hyperbolic equation:

Interpretation:

High Efficiency:

.

ESA Benchmark: Optimized ESA probes often achieve

, comparable to clinical acrylamides but often with distinct selectivity profiles.
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Protocol 3: IsoTOP-ABPP (Proteome-Wide
Selectivity)
To verify that your ESA probe labels the intended target efficiently in a complex environment,

use Isotopic Tandem Orthogonal Proteolysis-Activity Based Protein Profiling (IsoTOP-ABPP).

Workflow
Labeling: Treat "Light" proteome with DMSO and "Heavy" proteome with ESA Probe (20 µM,

1 hr).

Probe Chase: Treat both samples with an alkyne-tagged broad-spectrum probe (e.g.,

Iodoacetamide-Alkyne) at high concentration (100 µM).

Note: The ESA probe blocks specific sites in the "Heavy" sample.

Click Chemistry: Conjugate biotin-azide (with TEV linker) to the alkyne probe using CuAAC.

Enrichment: Combine lysates (1:1), enrich on Streptavidin beads.

Digestion: On-bead trypsin digestion.

Elution: TEV protease cleavage releases the probe-modified peptides.

LC-MS/MS: Analyze peptides.

Ratio

(

):

: Site was NOT targeted by ESA (labeled equally by IA-alkyne).

: Site WAS targeted by ESA (blocked in Heavy sample).

Efficiency Metric: A ratio < 0.2 indicates >80% occupancy (high labeling efficiency).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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